N-METHYL N-NONYLAMINE
Overview
Description
Methylnonylamine, also known as N-Methylallylamine, is a chemical compound with the formula C4H9N . It is an organic compound that contains a total of 33 bonds, including 10 non-H bonds, 7 rotatable bonds, and 1 primary amine (aliphatic) .
Synthesis Analysis
The synthesis of amines, such as Methylnonylamine, involves various methods. These include the reduction of nitriles or amides and nitro compounds, reactions involving alkyl groups, nucleophilic attack by an azide ion on an alkyl halide, alkylation of potassium phthalimide, and reductive amination of aldehydes or ketones . The Gabriel synthesis is another method used for the synthesis of primary amines .
Molecular Structure Analysis
Methylnonylamine’s molecular structure includes the arrangement of atoms and the chemical bonds that hold the atoms together. The molecule contains a total of 33 bonds, including 10 non-H bonds, 7 rotatable bonds, and 1 primary amine (aliphatic) . Techniques such as mass spectrometry can be used for the analysis of molecular structures of unknown compounds .
Chemical Reactions Analysis
Chemical reactions involving amines like Methylnonylamine can be complex. Amines are chemical bases that neutralize acids to form salts plus water. These acid-base reactions are exothermic . Amines may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides .
Physical and Chemical Properties Analysis
Nanomaterials, which include compounds like Methylnonylamine, have novel or enhanced physical and chemical properties compared to bulk material. These properties can be tuned as desired via precisely controlling the size, shape, synthesis conditions, and appropriate functionalization . Techniques such as dynamic mechanical analysis (DMA) can be used to measure the viscoelastic properties of materials .
Safety and Hazards
Relevant Papers
The relevant papers retrieved provide valuable insights into the properties and potential applications of Methylnonylamine. For instance, a paper on the safety evaluation of Multimodal Large Language Models discusses how these models can be compromised by query-relevant images . Another paper reviews the synthesis methods, properties, recent progress, and challenges of nanomaterials . A third paper discusses the efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes .
Properties
IUPAC Name |
N-methylnonan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H23N/c1-3-4-5-6-7-8-9-10-11-2/h11H,3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZIXTIPURXIEMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70405023 | |
Record name | methylnonylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70405023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39093-27-1 | |
Record name | methylnonylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70405023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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